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Compound of Interest |

Compound Name: Jaceoside
CAS No.: 25474-11-7
Cat. No.: B14098409
- 7

Executive Safety Summary (Immediate Action)

Jaceoside is a bioactive flavonoid glycoside.[1][2] While specific toxicological data for the
glycoside form is often limited compared to its aglycone (Jaceosidin), laboratory safety
protocols must default to the Precautionary Principle.[1][2] Treat this substance as a Target
Organ Irritant and a Potentially Bioactive Agent.[1][2]

Primary Hazard Vector: Inhalation of lyophilized dust during weighing.[1][2] Secondary Hazard
Vector: Dermal absorption when solubilized in organic solvents (DMSO, Methanol).[1][2]

PPE Matrix: At-a-Glance
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Component Minimum Requirement Technical Specification

ISO Class 5/ Class Il BSC or

Respiratory Fume Hood (Primary) ]

Chemical Fume Hood.[1][2]

NIOSH-approved particulate
Backup Resp. N95 / P100 respirator (if hood unavailable).

[1][2]

Inner: Nitrile (4 mil).[1][2]

] Outer: Nitrile (4-8 mil) or

Dermal (Hand) Double Gloving ) o

Laminate (if using DMSO).[1]

[2]

ANSI Z87.1 compliant with
Ocular Safety Glasses ] ]

side shields.[1][2]

100% Cotton or Tyvek (avoid
Body Lab Coat synthetic blends that melt).[1]

[2]

Risk Assessment & Hazard Logic
The "Unknown" Factor

As with many phytochemical standards, Jaceoside often lacks a specific GHS Hazard
Classification in public databases.[1][2] HoweVer, its aglycone, Jaceosidin (CAS 18085-97-7),
is studied for anti-inflammatory and anti-cancer activity.[1][2]

o Scientific Logic: If a molecule is potent enough to induce apoptosis in cancer cells
(bioactivity), it is potent enough to affect healthy cells upon accidental exposure.[1][2]

e The Glycoside Factor: The attached sugar moiety increases water solubility but does not
negate the biological activity of the core flavonoid structure once metabolized.[1][2]

Solvent Permeation Risks

Jaceoside is typically solubilized in DMSO (Dimethyl Sulfoxide) or Methanol for biological
assays.[1][2]
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e DMSO Hazard: DMSO is a skin penetrant carrier.[1][2] It will carry dissolved Jaceoside
through standard latex gloves and intact skin directly into the bloodstream.[1][2]

e Protocol: You are protecting yourself against the solvent-solute system, not just the powder.
[11[2]

Detailed PPE Specifications

Respiratory Protection

Requirement: Isolate the powder from the user's breathing zone.[1][2]

» Engineering Control (Best): Handle all dry powder weighing inside a certified Chemical Fume
Hood or Biological Safety Cabinet (Class ).

» PPE (Secondary): If weighing on an open bench (not recommended), a fit-tested N95 or
P100 respirator is mandatory to prevent sensitization to flavonoid dust.[1][2]

Glove Selection (Critical)

Standard latex gloves are insufficient for DMSO-based workflows.[1][2]
e Layer 1 (Touch): 4 mil Nitrile (High dexterity).[1][2]
o Layer 2 (Barrier):

o For Methanol/Ethanol: Standard Nitrile (minimum 5 mil) is acceptable (Breakthrough > 240
mins).[1][2]

o For DMSO:Silver Shield / 4H Laminate gloves are the gold standard.[1][2] If unavailable,
use extra-thick Nitrile (>8 mil) and change immediately upon splash contact.[1][2] DMSO
degrades nitrile in <10 minutes.[1][2]

Operational Protocol: Step-by-Step
Phase 1: Preparation

« Static Control: Lyophilized flavonoids are often electrostatic.[1][2] Use an anti-static gun or
wipe the spatula with an ethanol wipe to prevent "flying powder."[1][2]
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e Zone Setup: Place a chemically resistant spill mat in the fume hood.[1][2]

e Double Glove: Don inner and outer gloves before opening the vial.[1][2]

Phase 2: Weighing (The Critical Step)[1][2]
e Open the Jaceoside vial inside the hood.[1][2]
o Weigh the required amount into a pre-tared amber glass vial (flavonoids are light-sensitive).

o Cap the vial immediately after transfer.

o Wipe the exterior of the stock vial with a Kimwipe dampened with ethanol before returning to
storage (-20°C).[1][2]

Phase 3: Solubilization[1][2]

e Add solvent (e.g., DMSO) to the Jaceoside vial.[1][2]
» Vortex until fully dissolved.

o Labeling: Mark the vial clearly with "Jaceoside," "Concentration," "Solvent," and "Hazard:
Bioactive."[1][2]

Waste Disposal & Emergency
Disposal[1][2][3][4][5]
¢ Solids: Dispose of contaminated gloves, Kimwipes, and empty vials in Hazardous Solid

Waste (Yellow bag/bin).[1][2]

e Liquids: Jaceoside solutions in DMSO/Methanol must go to Organic Solvent Waste
(Halogenated or Non-Halogenated depending on other additives).[1][2] Do not pour down the
sink.

Emergency Response[1][2][5]

« Inhalation: Move to fresh air immediately.
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¢ Skin Contact (DMSO solution): Wash immediately with copious soap and water for 15

minutes.[1][2] Do not use ethanol to wash skin (it enhances absorption).[1][2]

¢ Eye Contact: Flush with eye wash station for 15 minutes.[1][2]

Visual Workflow (Hierarchy of Controls)

Phase 1: Preparation

Jaceoside Storage
(-20°C)

PPE Check:

Double Nitrile + Lab Coat

Phase 2: Handl

Engineering Control:
Fume Hood / BSC

Weighing Process
(Risk: Dust Inhalation)

Add Solvent (DMSO)
(Risk: Dermal Permeation)

Phase 3:|Cleanup

Disposal:
Organic Waste Stream
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Click to download full resolution via product page

Figure 1: Operational workflow emphasizing the containment of dust and solvent hazards
during Jaceoside handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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